1-Methyl-4-undec-10-enylpiperazine

• IUPAC Name: 1-methyl-4-undec-10-enylpiperazine
• InChI: InChI=1S/C16H32N2/c1-3-4-5-6-7-8-9-10-11-12-18-15-13-17(2)14-16-18/h3H,1,4-16H2,2H3
• InChI Key: VQZOWWPEPPXQAE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCCCCCCCC=C
• Molecular Formula: C16H32N2
• Molecular Weight: 252.44 g/mol

Description

1-Methyl-4-undec-10-enylpiperazine is a piperazine derivative characterized by a methyl group at the 1-position and an undec-10-enyl (C11 unsaturated alkyl) chain at the 4-position of the piperazine ring. Piperazine derivatives are widely explored for their pharmacological properties, including antipsychotic, analgesic, and kinase inhibitory activities . The undec-10-enyl group may enhance membrane permeability compared to shorter or fully saturated chains, a feature observed in structurally analogous compounds like cinnamyl- or phenylpropyl-substituted piperazines .

Comparison with Similar Compounds

Lipophilicity and Bioavailability

The undec-10-enyl chain in 1-methyl-4-undec-10-enylpiperazine introduces significant lipophilicity (predicted logP >5), comparable to cinnamyl-substituted analogues . This contrasts with shorter-chain derivatives like 1-(4-methoxybenzyl)piperazine (logP ~2.5), which exhibit reduced membrane permeability . However, excessive lipophilicity may hinder aqueous solubility, a trade-off observed in MT-45, which requires formulation adjustments for therapeutic use .

Pharmacological Potential

• CNS Activity : The unsaturated chain may confer affinity for lipid-rich neural tissues, similar to cinnamylpiperazines implicated in psychoactive effects .
• Kinase Inhibition : Unlike 1-(4-fluorobenzyl)piperazine derivatives, which show tyrosine kinase inhibition via aromatic stacking , the aliphatic undec-10-enyl group may favor interactions with hydrophobic enzyme pockets.